N-(3-methylphenyl)-4-thiophen-2-yloxane-4-carboxamide

• IUPAC Name: N-(3-methylphenyl)-4-thiophen-2-yloxane-4-carboxamide
• InChI: InChI=1S/C17H19NO2S/c1-13-4-2-5-14(12-13)18-16(19)17(7-9-20-10-8-17)15-6-3-11-21-15/h2-6,11-12H,7-10H2,1H3,(H,18,19)
• InChI Key: QRWSMZVDUQODIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2(CCOCC2)C3=CC=CS3
• Molecular Formula: C17H19NO2S
• Molecular Weight: 301.4 g/mol

Description

The description of a chemical compound typically includes its IUPAC name, molecular formula, and structural formula. It may also include information about the compound’s appearance (such as color and state of matter at room temperature) and any distinctive odors.

Synthesis Analysis

The synthesis of a compound refers to the process used to create it in the laboratory. This often involves a series of chemical reactions, each of which needs to be carefully controlled to ensure the correct product is formed.

Molecular Structure Analysis

The molecular structure of a compound is determined using various forms of spectroscopy, such as infrared (IR), nuclear magnetic resonance (NMR), and X-ray crystallography.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This can include reactions with other compounds under various conditions, as well as decomposition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting and boiling points, solubility in various solvents, and reactivity with common reagents.

Scientific Research Applications

Antidepressant Agent Development

The structural similarity of this compound to phenylacetamides suggests potential applications in the development of antidepressant agents. . The thiophene moiety present in the compound could be explored for its interaction with monoamine neurotransmitters, which are implicated in depression.

Optoelectronic Applications

. The compound could be investigated for its potential to emit light or as part of organic lasers, contributing to the development of new optoelectronic devices.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other compounds or systems. This is particularly relevant for compounds used as drugs or pesticides.

Safety and Hazards

The safety and hazards of a compound are typically determined through laboratory testing. This can include tests for toxicity, flammability, and environmental impact.

Future Directions

Future directions for research on a compound can include developing new synthesis methods, finding new applications for the compound, or studying its behavior under different conditions.